Cas no 384368-37-0 (ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate)

• Product Name: ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate
• CAS No: 384368-37-0
• MF: C₁₇H₁₉BrO₄
• MW: 367.234364748001
• CID: 6074562
• PubChem ID: 1325289
• Update Time: 2025-11-01

ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate
• ethyl 6-bromo-2-methyl-5-((3-methylbut-2-en-1-yl)oxy)benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-2-methyl-5-[(3-methyl-2-buten-1-yl)oxy]-, ethyl ester
• 384368-37-0
• AKOS002163822
• Oprea1_826285
• F1190-0180
• ethyl 6-bromo-2-methyl-5-(3-methylbut-2-enoxy)-1-benzofuran-3-carboxylate
• ethyl 6-bromo-2-methyl-5-[(3-methylbut-2-en-1-yl)oxy]-1-benzofuran-3-carboxylate

• Inchi： 1S/C17H19BrO4/c1-5-20-17(19)16-11(4)22-14-9-13(18)15(8-12(14)16)21-7-6-10(2)3/h6,8-9H,5,7H2,1-4H3
• InChI Key： XXABAUWQWQUWMG-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OC/C=C(\C)/C)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 366.04667g/mol
• Monoisotopic Mass: 366.04667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 433.9±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate

Chemical Profile of Ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate (CAS No. 384368-37-0)

Ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate (CAS No. 384368-37-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 6-bromo substituent and the presence of a 3-methylbut-2-en-1-yloxy group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The benzofuran core is a prominent motif in natural products and pharmaceuticals, exhibiting a wide range of pharmacological effects. Compounds containing this scaffold have been investigated for their roles in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The introduction of bromine at the 6-position of the benzofuran ring enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the development of novel drug candidates with enhanced binding affinity and selectivity.

The 3-methylbut-2-en-1-yloxy moiety adds an additional layer of complexity to the molecule, influencing both its electronic properties and its interaction with biological targets. This group is known to impart lipophilicity, which can be advantageous for improving membrane permeability and oral bioavailability. In recent years, there has been a growing interest in exploiting such structural features to develop more effective therapeutics. For instance, studies have shown that compounds with similar alkene oxy substituents can exhibit potent anti-inflammatory properties by interacting with specific enzymes and receptors.

In the context of current research, ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate represents a promising intermediate for the synthesis of biologically active molecules. The combination of its brominated benzofuran backbone with the versatile 3-methylbut-2-en-1-yloxy group provides a rich platform for medicinal chemists to explore new pharmacophores. Recent advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, allowing for rapid screening in high-throughput formats to identify lead candidates.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural characteristics make it an attractive candidate for use in materials science and agrochemical research. For example, derivatives of this molecule could be explored as precursors for developing novel polymers or as intermediates in the synthesis of crop protection agents. The bromine atom present in the structure also makes it a suitable candidate for further derivatization via metal-catalyzed reactions, which are increasingly being employed to create complex molecular architectures with tailored properties.

The synthesis of ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yl)oxy-1-benzofuran-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps typically include bromination of a precursor benzofuran derivative followed by selective alkylation with the appropriate alkene oxide derivative. Advances in catalytic systems have allowed for more efficient bromination protocols, reducing reaction times and minimizing byproduct formation. Similarly, modern alkylation techniques have improved selectivity and yield, making it possible to produce this compound on a larger scale.

Evaluation of the biological activity of ethyl 6-bromo-2-methyl-5-(3-methylbut-2-en-1-yloxy)-1-benzofuran-carboxylate has revealed intriguing insights into its potential therapeutic utility. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings align with the growing body of evidence suggesting that benzofuran derivatives can modulate immune responses through interactions with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. Such interactions are crucial for developing new anti-inflammatory agents that can target specific disease mechanisms without causing significant side effects.

The role of computational chemistry in analyzing the structure-property relationships of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how modifications to the benzofuran core influence its biological activity. By leveraging computational methods, researchers can rapidly evaluate numerous derivatives virtual before conducting expensive wet chemistry experiments. This approach not only accelerates the drug discovery process but also allows for more rational design of molecular libraries tailored to specific pharmacological targets.

In conclusion, ethyl 6-bromo--methyl--5-(3--methylbut--en--1--yloxy)--1--benzofuran--carboxylate (CAS No. 384368--37--0) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an excellent scaffold for further exploration through synthetic chemistry and biological evaluation. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies across multiple disciplines.